Cas no 5999-20-2 (4,5-Dimethyl-phthalic Acid Anhydride)

4,5-Dimethyl-phthalic acid anhydride is a specialized organic compound primarily used as an intermediate in the synthesis of high-performance polymers, dyes, and pharmaceuticals. Its key advantages include its reactivity as a dienophile in Diels-Alder reactions and its utility in producing thermally stable polyimide resins. The dimethyl substitution enhances steric and electronic properties, improving compatibility in copolymerization processes. This compound exhibits high purity and consistent performance, making it suitable for precision applications in advanced material science. Its stability under controlled conditions ensures reliable handling in industrial and laboratory settings. The anhydride functionality further enables efficient derivatization for tailored chemical modifications.

4,5-Dimethyl-phthalic Acid Anhydride structure

5999-20-2 structure

Product Name:4,5-Dimethyl-phthalic Acid Anhydride

CAS No:5999-20-2

MF:C₁₀H₈O₃

MW:176.168723106384

MDL:MFCD18975142

CID:380217

Update Time:2025-05-28

4,5-Dimethyl-phthalic Acid Anhydride Chemical and Physical Properties

Names and Identifiers

- 1,3-Isobenzofurandione,5,6-dimethyl-
- 5,6-Dimethyl-2-benzofuran-1,3-dione
- 4,5-dimethyl-phthalic acid anhydride
- 4,5-dimethylphthalic anhydride
- 4,5-Dimethyl-phthalsaeure-anhydrid
- 5,6-Dimethyl-1,3-isobenzofurandione
- 5,6-dimethylphthalic anhydride
- 4,5-Dimethyl-phthalic Acid Anhydride
- MDL： MFCD18975142
- Inchi： 1S/C10H8O3/c1-5-3-7-8(4-6(5)2)10(12)13-9(7)11/h3-4H,1-2H3
- InChI Key： CMQYISATYUYSAC-UHFFFAOYSA-N
- SMILES： O1C(C2C=C(C)C(C)=CC=2C1=O)=O

Computed Properties

Exact Mass: 176.04700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0

Experimental Properties

PSA: 43.37000
LogP: 1.61400

4,5-Dimethyl-phthalic Acid Anhydride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB404269-1 g	4,5-Dimethyl-phthalic acid anhydride; .	5999-20-2		1 g	€390.00	2023-07-19
abcr	AB404269-5 g	4,5-Dimethyl-phthalic acid anhydride; .	5999-20-2		5 g	€1,303.10	2023-07-19
TRC	D688330-10mg	4,5-Dimethyl-phthalic Acid Anhydride	5999-20-2		10mg	$ 58.00	2023-09-07
TRC	D688330-50mg	4,5-Dimethyl-phthalic Acid Anhydride	5999-20-2		50mg	$ 127.00	2023-09-07
TRC	D688330-100mg	4,5-Dimethyl-phthalic Acid Anhydride	5999-20-2		100mg	$ 195.00	2023-09-07
abcr	AB404269-1g	4,5-Dimethyl-phthalic acid anhydride; .	5999-20-2		1g	€390.00	2025-04-17
abcr	AB404269-5g	4,5-Dimethyl-phthalic acid anhydride; .	5999-20-2		5g	€1303.10	2025-04-17
Ambeed	A1180063-100mg	5,6-Dimethylisobenzofuran-1,3-dione	5999-20-2	95%	100mg	$301.0	2025-04-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY076400-1g	4,5-Dimethylphthalic Acid Anhydride	5999-20-2	≥98%	1g	¥7590.00	2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_1764668-1g	4,5-Dimethyl-phthalic acid anhydride, 98%	5999-20-2	98%	1g	¥3625.00	2025-04-13